Cas no 2034346-70-6 (N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide)

N-[1-(5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide is a structurally unique small molecule featuring a fused tetrahydroquinazoline-piperidine core linked to a cyclopropanesulfonamide moiety. This compound exhibits potential as an intermediate or pharmacophore in medicinal chemistry due to its rigid, polycyclic framework, which may enhance binding affinity and selectivity in biological targets. The cyclopropane sulfonamide group introduces conformational constraint and potential hydrogen-bonding interactions, while the tetrahydroquinazoline scaffold offers opportunities for further derivatization. Its well-defined stereochemistry and synthetic accessibility make it a valuable candidate for drug discovery applications, particularly in the development of kinase inhibitors or GPCR modulators. The compound's stability and solubility profile further support its utility in preclinical research.

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide structure

2034346-70-6 structure

Product Name:N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide

CAS No:2034346-70-6

MF:C₁₆H₂₄N₄O₂S

MW:336.452362060547

CID:5551729

Update Time:2025-06-09

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide
- Inchi： 1S/C16H24N4O2S/c21-23(22,13-5-6-13)19-12-7-9-20(10-8-12)16-14-3-1-2-4-15(14)17-11-18-16/h11-13,19H,1-10H2
- InChI Key： JIVLJHPNZJLIRK-UHFFFAOYSA-N
- SMILES： C1(S(NC2CCN(C3=C4C(=NC=N3)CCCC4)CC2)(=O)=O)CC1

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6523-0751-2μmol	N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide	2034346-70-6	2μmol	$85.5	2023-09-08
Life Chemicals	F6523-0751-5μmol	N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide	2034346-70-6	5μmol	$94.5	2023-09-08
Life Chemicals	F6523-0751-1mg	N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide	2034346-70-6	1mg	$81.0	2023-09-08
Life Chemicals	F6523-0751-2mg	N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide	2034346-70-6	2mg	$88.5	2023-09-08
Life Chemicals	F6523-0751-3mg	N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide	2034346-70-6	3mg	$94.5	2023-09-08
Life Chemicals	F6523-0751-4mg	N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide	2034346-70-6	4mg	$99.0	2023-09-08
Life Chemicals	F6523-0751-5mg	N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide	2034346-70-6	5mg	$103.5	2023-09-08

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide

Professional Introduction to N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]cyclopropanesulfonamide (CAS No. 2034346-70-6)

N-[1-(5,6,7,8-tetrahydroquinazolin-4-ylpiperidin-4-yl)]cyclopropanesulfonamide, identified by its CAS number 2034346-70-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in medicinal chemistry.

The core structure of N-[1-(5,6,7,8-tetrahydroquinazolin-4-ylpiperidin-4-yl)]cyclopropanesulfonamide consists of a tetrahydroquinazoline moiety linked to a piperidine ring, which is further sulfonated at the cyclopropane position. This distinctive arrangement of heterocyclic rings and functional groups suggests a high degree of molecular complexity and flexibility, which can be exploited for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic scaffolds. The tetrahydroquinazoline and piperidine moieties are known to be privileged structures in drug discovery, often exhibiting a wide range of biological activities. For instance, derivatives of these heterocycles have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders.

The sulfonamide functional group in N-[1-(5,6,7,8-tetrahydroquinazolin-4-ylpiperidin-4-yl)]cyclopropanesulfonamide plays a crucial role in determining its pharmacological profile. Sulfonamides are well-known for their ability to act as bioisosteres, replacing other functional groups while maintaining or enhancing biological activity. This property makes them valuable in medicinal chemistry for modulating the solubility, bioavailability, and metabolic stability of drug candidates.

The cyclopropane ring is another key feature of this compound that contributes to its potential therapeutic utility. Cyclopropanes are known to introduce rigidity into molecular structures, which can influence binding interactions with biological targets. Additionally, the presence of a cyclopropane sulfonamide may enhance the compound's interaction with specific enzymes or receptors, leading to improved efficacy and selectivity.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular dynamics simulations have been employed to understand the interactions between N-[1-(5,6,7,8-tetrahydroquinazolin-4-ylpiperidin-4-yl)]cyclopropanesulfonamide and biological targets. These studies have provided valuable insights into the compound's binding mode and have guided the optimization of its pharmacological properties.

The synthesis of N-[1-(5,6,7,8-tetrahydroquinazolin-4-ylpiperidin-4-yl)]cyclopropanesulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the complex heterocyclic framework of this compound.

In conclusion, N-[1-(5,6,7,8-tetrahydroquinazolin-4-ylpiperidin-4-yl)]cyclopropanesulfonamide (CAS No. 2034346-70-6) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents. Continued research in this area is expected to yield valuable insights into its pharmacological properties and applications in medicine.